Cas no 499193-83-8 (6-Heptenoic acid, 3-amino-, ethyl ester)

• Product Name: 6-Heptenoic acid, 3-amino-, ethyl ester
• CAS No: 499193-83-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1552591
• Update Time: 2024-08-24

6-Heptenoic acid, 3-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Heptenoic acid, 3-amino-, ethyl ester

• Inchi： 1S/C9H17NO2/c1-3-5-6-8(10)7-9(11)12-4-2/h3,8H,1,4-7,10H2,2H3
• InChI Key： ZMCGGRWFHJHQBV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(N)CCC=C

Computed Properties

• Exact Mass: 171.12601

Experimental Properties

• Density: 0.952±0.06 g/cm3(Predicted)
• Boiling Point: 242.1±33.0 °C(Predicted)
• PSA: 52.32
• pka: 9.57±0.35(Predicted)